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Compound of Interest

Compound Name: Metapristone

Cat. No.: B024121

Audience: Researchers, scientists, and drug development professionals.

Introduction

Mifepristone (also known as RU-486) is a synthetic steroid that acts as a potent antagonist of
the progesterone and glucocorticoid receptors.[1][2] It is widely used in cell-based assays to
study hormone signaling pathways, to induce gene expression in systems like the
GeneSwitch™ System, and to investigate its effects on cell growth and apoptosis in various cell
lines, including cancer cells.[3][4][5] Proper preparation of stock solutions is critical for
obtaining accurate, reproducible, and meaningful experimental results. This document provides
a detailed protocol for the preparation, storage, and use of Mifepristone stock solutions in in
vitro studies.

Data Summary: Solubility and Storage

Quantitative data regarding the solubility, recommended concentrations, and storage of
Mifepristone are summarized below. It is crucial to use high-purity, anhydrous solvents, as
moisture can reduce the solubility of the compound.[4]
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Concentration /

Parameter Solvent . Stability / Remarks
Condition
Use fresh, anhydrous
- 42.96 - 125 mg/mL i
Solubility DMSO DMSO for maximum
(200 - 291 mMm)[4][6] -
solubility.[4]
Gentle warming may
be required for higher
20 - 50 mg/mL concentrations.[6] Do
Ethanol (100%) (approx. 46.5 - 116 not heat when
mM)[5][6][7] preparing for

GeneSwitch™

System.[3]

Dimethylformamide
(DMF)

~30 mg/mL (approx.
70 mM)[5][7]

Useful for subsequent
dilution into aqueous
buffers.[7]

Aqueous Buffers (e.qg.,
PBS)

Sparingly soluble
(~0.2mg/mLinal:4
DMF:PBS solution)[7]

Direct dissolution is
not recommended.
Aqueous solutions
should not be stored

for more than one day.

[7]

Recommended Stock

Conc.

DMSO or Ethanol

1-100 mM

A 1 mM stock is
common for gene
induction systems.[3]
Higher concentrations
(e.g., 10-50 mM) are

also used.

Storage (Powder)

-20°C

Lyophilized solid

Stable for years when

stored properly.[7]
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Stable for at least 3
months at -20°C.[1]

-20°C or -80°C Aliquoted in solvent For longer-term (up to
1 year), -80°C is

recommended.[4]

Storage (Stock

Solution)

Experimental Protocols
Safety Precautions

Mifepristone is a toxic compound.[3] Always wear appropriate personal protective equipment
(PPE), including a lab coat, safety glasses, and gloves, when handling the powder or solutions.
[3] Handle the powder in a chemical fume hood to avoid inhalation.

Protocol 1: Preparation of a High-Concentration Primary
Stock Solution (10 mM)

This protocol describes the preparation of a 10 mM stock solution in DMSO. The same
principle can be applied using ethanol.

Materials:

Mifepristone powder (MW: 429.6 g/mol )[3]

Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated pipettes

Vortex mixer
Method:

o Calculate Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass of
Mifepristone needed:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
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o Mass (mg) = 10 mmol/L x 0.001 L x 429.6 g/mol = 4.296 mg

o Weighing: Carefully weigh out 4.3 mg of Mifepristone powder and place it into a sterile vial.
e Dissolution: Add 1 mL of anhydrous DMSO to the vial containing the Mifepristone powder.

e Mixing: Cap the vial securely and vortex gently until the powder is completely dissolved.
Visually inspect the solution against a light source to ensure no particulates are present. Do
not heat the solution.[3]

 Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-
50 uL) in sterile cryovials to avoid repeated freeze-thaw cycles.[4] Store the aliquots at -20°C
or -80°C.

Protocol 2: Preparation of a Working Solution for Cell
Treatment

Working solutions are intermediate dilutions made from the primary stock that are then used to
spike the cell culture medium.

Method:

e Thaw Primary Stock: Remove one aliquot of the 10 mM primary stock solution from the
freezer and thaw it at room temperature.

¢ Dilution: Prepare a 10 uM working solution by diluting the primary stock 1:1000 in sterile cell
culture medium or PBS. For example, add 1 pL of the 10 mM stock to 999 pL of medium.

¢ Mixing: Mix thoroughly by gentle pipetting or brief vortexing. This working solution is now
ready for addition to cell cultures. Note that aqueous solutions are not recommended for
long-term storage.[7]

Protocol 3: Final Dosing in Cell-Based Assays

The final concentration of Mifepristone will depend on the specific assay and cell type, with
typical ranges from 1 nM to 100 nM for gene induction and up to 10 uM for other applications.

[3][5]
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Method:

o Calculate Volume: Determine the volume of the working solution needed to achieve the
desired final concentration in your cell culture vessel. For example, to achieve a final
concentration of 10 nM in 2 mL of culture medium using a 10 uM working solution:

o C1V1=C2V2
o (10,000 nM)(V1) = (10 nM)(2000 pL)
o Vl=2puL

e Dosing: Add 2 uL of the 10 uM working solution to the 2 mL of medium in the cell culture
well.

o Control: Add an equivalent volume of the solvent vehicle (e.g., medium containing the same
final concentration of DMSO or ethanol) to control wells to account for any solvent effects.
The final solvent concentration should typically be kept below 0.1% to avoid cytotoxicity.

Visualization of Experimental Workflow
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Workflow for Mifepristone Stock Preparation and Cell Treatment
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Caption: Workflow for preparing and using Mifepristone in cell assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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